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Compound of Interest

Compound Name: 9-Bromo-9-phenylfluorene

Cat. No.: B018599

Essential Safety and Handling Guide for 9-
Bromo-9-phenylfluorene

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 9-
Bromo-9-phenylfluorene (CAS No. 55135-66-5). Adherence to these procedures is essential
to ensure a safe laboratory environment.

Hazard Identification and Safety Precautions

9-Bromo-9-phenylfluorene is a corrosive solid that can cause severe skin burns and serious
eye damage.[1][2][3] It may also be harmful if inhaled or ingested.[3][4] As a brominated
aromatic compound, it is presumed to have moderate toxicity.[4]

Signal Word: Danger[2][3]
Hazard Statements:
o H314: Causes severe skin burns and eye damage.[1][2]

e H318: Causes serious eye damage.[1]

Personal Protective Equipment (PPE)
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The following personal protective equipment is mandatory when handling 9-Bromo-9-

phenylfluorene to minimize exposure and ensure personal safety.

PPE Category

Item

Specifications and
Recommendations

Hand Protection

Chemical-resistant gloves

Nitrile or neoprene gloves are
recommended. Always inspect
gloves for tears or punctures
before use. Change gloves
immediately if contaminated.
For prolonged exposure,

consider double-gloving.[5]

Eye & Face Protection

Safety goggles and face shield

Chemical splash goggles that
meet ANSI Z.87.1 standards
are required. A face shield
must be worn over goggles
when there is a risk of
splashing or when handling

larger quantities.[2][3]

Body Protection

Laboratory coat

A flame-resistant lab coat (e.qg.,
Nomex) or a 100% cotton lab
coat should be worn and fully
buttoned to provide a barrier
against splashes and skin

contact.[5]

Respiratory Protection

NIOSH-approved respirator

All work should be conducted
in a well-ventilated area,
preferably within a chemical
fume hood, to prevent
inhalation of dust.[3] If
engineering controls are
insufficient, a NIOSH-approved
respirator with a type P3 (EN
143) cartridge is required.[2]
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Operational and Disposal Plan

A systematic approach to handling and disposal is crucial for safety. The following step-by-step
guidance outlines the necessary procedures.

1. Preparation and Handling:

e Engineering Controls: All manipulations, including weighing and transferring, must be
conducted within a certified chemical fume hood to minimize inhalation exposure.[3]

o Decontamination: Ensure an eyewash station and safety shower are readily accessible and
in good working order.

« Ignition Sources: Remove all sources of ignition from the handling area.[6]
o Transfers: Use a spatula for transferring the solid to avoid generating dust.[5]
2. In Case of Exposure or Spill:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids. Seek immediate medical attention.[3]

o Skin Contact: Immediately remove all contaminated clothing and rinse the skin with plenty of
water for at least 15 minutes. Seek immediate medical attention.[3]

¢ Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.[3]

¢ Ingestion: Do NOT induce vomiting. Rinse mouth with water and call a physician or poison
control center immediately.[3]

o Small Spill: Absorb the material with an inert absorbent such as sand or vermiculite. Sweep
up the absorbed material and place it in a sealed, labeled container for hazardous waste
disposal.[5]

3. Waste Disposal:
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e Solid Waste: Unused 9-Bromo-9-phenylfluorene and any contaminated disposable items
(e.g., gloves, weigh boats, paper towels) must be collected in a designated, sealed, and
clearly labeled hazardous waste container.[5][6]

» Liquid Waste: Solutions containing 9-Bromo-9-phenylfluorene should be collected in a
separate, labeled hazardous waste container for halogenated organic waste.[5]

» Disposal Protocol: All waste must be disposed of through an approved hazardous waste
disposal plant in accordance with local, state, and federal regulations.[3][6] Do not discharge
to sewer systems.[6]

Quantitative Data Summary

Property Value

CAS Number 55135-66-5

Molecular Formula C19H13Br

Molecular Weight 321.21 g/mol

Appearance White to off-white solid[4]

Melting Point 99-101 °C[2]

Solubility Sparingly.soluble in water; soluble in organic
solvents like ethanol and acetone.[4]

GHS Hazard Codes H314, H318[1][2]

UN Number UN3261[3]

8A - Combustible corrosive hazardous
Storage Class ]
materials[2]

Experimental Workflow and Safety Protocol
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Workflow for Safe Handling and Disposal of 9-Bromo-9-phenylfluorene
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Caption: Safe handling and disposal workflow for 9-Bromo-9-phenylfluorene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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